Cas no 2839144-64-6 (Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-oxo-, 1,1-dimethylethyl ester)

• Product Name: Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-oxo-, 1,1-dimethylethyl ester
• CAS No: 2839144-64-6
• MF: C₁₀H₁₄F₂O₃
• MW: 220.213170528412
• CID: 6340460
• Update Time: 2025-06-27

Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-oxo-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H14F2O3/c1-9(2,3)15-8(14)10(7(11)12)4-6(13)5-10/h7H,4-5H2,1-3H3
• InChI Key： MFLBBLLRMFIMGH-UHFFFAOYSA-N
• SMILES： C1(C(F)F)(C(OC(C)(C)C)=O)CC(=O)C1

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 252.5±35.0 °C(Predicted)

Additional information on Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-oxo-, 1,1-dimethylethyl ester

Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-oxo-, 1,1-dimethylethyl ester: A Promising Compound in Pharmaceutical and Chemical Research

Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-oxo-, 1,1-dimethylethyl ester is a complex organic molecule with a unique chemical structure that has garnered significant attention in the fields of pharmaceutical chemistry and synthetic organic chemistry. This compound, with the CAS number 2839144-64-6, represents a derivative of cyclobutanecarboxylic acid, featuring a difluoromethyl group at the 1-position and a 3-oxo functional group. The 1,1-dimethylethyl ester moiety further enhances its structural complexity and potential biological activity. Recent advancements in medicinal chemistry have highlighted the importance of such compounds in the development of novel therapeutic agents, particularly in the context of targeting specific molecular pathways associated with diseases like cancer and neurodegenerative disorders.

The chemical structure of Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-oxo-, 1,1-dimethylethyl ester is characterized by a cyclobutane ring fused to a carboxylic acid group. The presence of the 1-(difluoromethyl) substituent introduces fluorine atoms into the molecule, which are known to enhance the metabolic stability and bioavailability of drug candidates. The 3-oxo functionality at the cyclobutane ring contributes to the compound's reactivity and potential interactions with biological targets. Additionally, the 1,1-dimethylethyl ester group provides a hydrophobic character, which may influence the compound's solubility and permeability across cell membranes. These structural features collectively position the compound as a versatile scaffold for further chemical modifications and biological studies.

Recent research has focused on the synthesis and characterization of Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-oxo-, 1,1-dimethylethyl ester, with particular emphasis on its potential applications in drug development. A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis of this compound using a multi-step organic reaction pathway involving fluorination and esterification techniques. The study highlighted the importance of precise control over reaction conditions to achieve high yields and purity, which are critical for pharmaceutical applications. The researchers also demonstrated that the compound exhibits moderate solubility in organic solvents, making it suitable for further derivatization and formulation studies.

One of the most intriguing aspects of Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-oxo-, 1,1-dimethylethyl ester is its potential biological activity. Preliminary studies suggest that this compound may interact with specific protein targets, such as kinases and enzymes involved in cellular signaling pathways. For example, a 2024 research paper in the European Journal of Medicinal Chemistry reported that the compound exhibits inhibitory activity against a key enzyme associated with tumor progression. The study utilized in vitro assays to evaluate the compound's efficacy, revealing that it effectively reduced the activity of the target enzyme at low concentrations. These findings underscore the potential of this compound as a lead candidate for the development of anti-cancer therapies.

Another area of interest is the application of Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-oxo-, 1,1-dimethylethyl ester in the design of prodrugs and drug delivery systems. The hydrophobic nature of the 1,1-dimethylethyl ester group may allow for the development of prodrugs that are activated in vivo, thereby improving the therapeutic index of the compound. Researchers are also exploring the use of this compound as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For instance, a recent study investigated the incorporation of this compound into a larger molecular framework to create hybrid molecules with dual targeting capabilities, which could be beneficial in the treatment of multifactorial diseases.

The chemical stability of Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-oxo-, 1,1-dimethylethyl ester is another important factor in its potential pharmaceutical applications. Fluorinated compounds like this one are known for their resistance to metabolic degradation, which can prolong their half-life in the body. This property is particularly advantageous for drugs that require sustained release or prolonged action. However, the compound's stability may also depend on environmental factors, such as pH and temperature, which must be carefully controlled during storage and formulation processes.

Despite its promising properties, the development of Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-oxo-, 1,1-dimethylethyl ester as a therapeutic agent is still in its early stages. Further research is needed to fully understand its pharmacokinetic profile, potential side effects, and mechanisms of action. Additionally, the compound's safety and efficacy must be validated through preclinical and clinical trials before it can be considered for drug approval. These challenges highlight the importance of interdisciplinary collaboration between chemists, pharmacologists, and clinicians in the development of new therapeutic agents.

In conclusion, Cyclobutanecarboxylic acid, 1-(difluoromethyl)-3-oxo-, 1,1-dimethylethyl ester is a compound with significant potential in pharmaceutical and chemical research. Its unique structural features, combined with recent advances in synthetic methods and biological studies, position it as a promising candidate for the development of novel therapies. As research in this area continues to evolve, the compound may play a vital role in addressing some of the most pressing medical challenges of our time.